1-{3-[(4-fluorobenzyl)oxy]phenyl}-N-(furan-2-ylmethyl)methanamine
1-{3-[(4-fluorobenzyl)oxy]phenyl}-N-(furan-2-ylmethyl)methanamine
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0705929
InChI:
InChI=1S/C19H18FNO2/c20-17-8-6-15(7-9-17)14-23-18-4-1-3-16(11-18)12-21-13-19-5-2-10-22-19/h1-11,21H,12-14H2
SMILES:
C1=CC(=CC(=C1)OCC2=CC=C(C=C2)F)CNCC3=CC=CO3
Molecular Formula:
C19H18FNO2
Molecular Weight:
311.3 g/mol
1-{3-[(4-fluorobenzyl)oxy]phenyl}-N-(furan-2-ylmethyl)methanamine
CAS No.:
Cat. No.: VC0705929
Molecular Formula: C19H18FNO2
Molecular Weight: 311.3 g/mol
* For research use only. Not for human or veterinary use.
![1-{3-[(4-fluorobenzyl)oxy]phenyl}-N-(furan-2-ylmethyl)methanamine -](/images/no_structure.jpg)
Specification
| Molecular Formula | C19H18FNO2 |
|---|---|
| Molecular Weight | 311.3 g/mol |
| IUPAC Name | 1-[3-[(4-fluorophenyl)methoxy]phenyl]-N-(furan-2-ylmethyl)methanamine |
| Standard InChI | InChI=1S/C19H18FNO2/c20-17-8-6-15(7-9-17)14-23-18-4-1-3-16(11-18)12-21-13-19-5-2-10-22-19/h1-11,21H,12-14H2 |
| Standard InChI Key | ICHDYXMOGGHVEF-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC(=C1)OCC2=CC=C(C=C2)F)CNCC3=CC=CO3 |
| Canonical SMILES | C1=CC(=CC(=C1)OCC2=CC=C(C=C2)F)CNCC3=CC=CO3 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator